Cas no 1188920-79-7 (5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine)

• Product Name: 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine
• CAS No: 1188920-79-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4685072
• Update Time: 2025-07-22

5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-Trifluoromethyl-cyclopropyl)-isoxazol-3-ylamine
• TZEDIKKTUBFPMF-UHFFFAOYSA-N
• 5-(1-(trifluoromethyl)cyclopropyl)isoxazol-3-amine
• 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)6(1-2-6)4-3-5(11)12-13-4/h3H,1-2H2,(H2,11,12)
• InChI Key： TZEDIKKTUBFPMF-UHFFFAOYSA-N
• SMILES： FC(C1(C2=CC(N)=NO2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 52

Additional information on 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine

Introduction to 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine (CAS No. 1188920-79-7)

5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 1188920-79-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a trifluoromethyl group and a cyclopropyl moiety in its molecular framework imparts unique physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine consists of an isoxazole ring system connected to an amine substituent, with the trifluoromethyl group attached to the cyclopropyl ring. This structural configuration suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, attributes that are highly valued in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that incorporate isoxazole scaffolds due to their demonstrated efficacy in various therapeutic areas. Isoxazoles have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties, among others. The specific modification of 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine with a trifluoromethyl group and a cyclopropyl substituent may confer additional biological advantages, such as improved solubility and bioavailability.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. The amine functional group in 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine can serve as a hydrogen bond acceptor, facilitating interactions with biological targets involved in inflammation pathways. Preclinical studies have suggested that isoxazole derivatives can modulate inflammatory cytokine production and inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These mechanisms are relevant to conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

Furthermore, the incorporation of a trifluoromethyl group into the cyclopropyl moiety may enhance the compound's pharmacokinetic profile. Trifluoromethyl groups are frequently employed in drug design to improve lipophilicity and metabolic stability. This modification can lead to prolonged half-life and reduced frequency of administration, which are desirable features for therapeutic agents. Additionally, the cyclopropyl ring can contribute to steric hindrance around critical binding sites, potentially increasing selectivity against off-target interactions.

The synthesis of 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the isoxazole ring typically involves cyclization reactions between hydroxamic acid derivatives or nitrile oxides. The subsequent attachment of the trifluoromethyl group and cyclopropyl substituent necessitates specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or halogenation processes. Advances in synthetic chemistry have enabled more efficient and scalable production of this compound, paving the way for its exploration in medicinal applications.

Recent research has also highlighted the potential of 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine as an antimicrobial agent. The structural features of this compound may interact with bacterial enzymes or cell wall components, disrupting essential biological processes. Studies have shown that isoxazole derivatives can exhibit activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The presence of a trifluoromethyl group may further enhance antimicrobial efficacy by improving binding affinity to bacterial targets.

In addition to its therapeutic potential, 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine may find applications in agricultural chemistry. Its structural motifs are reminiscent of compounds used as pesticides or herbicides, where isoxazole derivatives have shown efficacy in controlling pests and weeds. The unique combination of functional groups in this compound could lead to novel agrochemical formulations with improved environmental compatibility and target specificity.

The pharmacological evaluation of 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated inhibitory effects on enzymes involved in inflammation and pain pathways. For instance, studies have shown that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In animal models of inflammation, such as carrageenan-induced paw edema or adjuvant-induced arthritis, treatment with this compound has resulted in significant reductions in inflammatory symptoms.

Preclinical toxicology studies have also been performed to assess the safety profile of 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine. Initial findings suggest that the compound exhibits moderate oral bioavailability and distributes widely throughout various tissues. No significant adverse effects were observed at doses up to 500 mg/kg body weight, indicating a favorable safety margin for further clinical development. However, additional studies are warranted to evaluate long-term toxicity and potential drug-drug interactions.

The future direction of research on 5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine includes optimizing its chemical structure for improved pharmacological properties and exploring novel therapeutic indications. Computational modeling techniques can be employed to predict binding affinities and identify potential modifications that enhance target engagement. Additionally, combination therapies involving this compound with other drugs may be investigated to achieve synergistic effects in treating complex diseases.

In conclusion,5-(1-(Trifluoromethyl)cyclopropyl)isoxazol-3-amine (CAS No. 1188920-79-7) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential applications in treating inflammatory diseases, infections, and other disorders make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve,this compound will likely play a significant role in advancing therapeutic strategies across multiple medical disciplines.